Cas no 568630-14-8 (Quinazoline-2-carboxylic Acid)

• Product Name: Quinazoline-2-carboxylic Acid
• CAS No: 568630-14-8
• MF: C₉H₆N₂O₂
• MW: 174.156141757965
• MDL: MFCD11870788
• CID: 1603210
• PubChem ID: 19006950
• Update Time: 2025-05-24

Quinazoline-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• SureCN2337793
• CTK8E6390
• Quinazoline-2-carboxylic acid
• DTXSID20597321
• Quinazoline-2-carboxylicacid
• C16002
• MFCD11870788
• SY029484
• OKXPYKHKJCATPX-UHFFFAOYSA-N
• DB-027078
• Chinazolincarbonsaure
• 568630-14-8
• AKOS022710040
• AS-83143
• SCHEMBL2337793
• CS-0453795
• Quinazoline-2-carboxylic Acid

• MDL： MFCD11870788
• Inchi： 1S/C9H6N2O2/c12-9(13)8-10-5-6-3-1-2-4-7(6)11-8/h1-5H,(H,12,13)
• InChI Key： OKXPYKHKJCATPX-UHFFFAOYSA-N
• SMILES： OC(C1=NC=C2C=CC=CC2=N1)=O

Computed Properties

• Exact Mass: 174.04300
• Monoisotopic Mass: 174.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.421±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 441.877°C at 760 mmHg
• Flash Point: 221.04°C
• Refractive Index: 1.697
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 63.08000
• LogP: 1.32800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on Quinazoline-2-carboxylic Acid

Comprehensive Overview of Quinazoline-2-carboxylic Acid (CAS No. 568630-14-8): Properties, Applications, and Industry Insights

Quinazoline-2-carboxylic Acid (CAS No. 568630-14-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile structural framework. As a derivative of quinazoline, this compound features a carboxylic acid functional group at the 2-position, which enhances its reactivity and potential for derivatization. Researchers and industry professionals frequently search for terms like "Quinazoline-2-carboxylic Acid synthesis", "CAS 568630-14-8 applications", and "quinazoline derivatives in drug discovery", reflecting its growing relevance in modern chemistry.

The molecular structure of Quinazoline-2-carboxylic Acid combines a benzene ring fused with a pyrimidine ring, creating a planar, aromatic system. This configuration contributes to its stability and ability to participate in π-π stacking interactions, making it valuable for designing bioactive molecules. Recent studies highlight its role as a building block for kinase inhibitors and anticancer agents, aligning with the trending focus on targeted therapies in oncology. Keywords such as "quinazoline-based drug design" and "CAS 568630-14-8 solubility" are commonly queried, underscoring the need for detailed physicochemical data.

In the context of green chemistry, Quinazoline-2-carboxylic Acid has been explored for sustainable synthesis routes. With increasing demand for eco-friendly chemical processes, researchers are investigating catalytic methods to produce this compound with minimal waste. Searches for "green synthesis of quinazoline derivatives" and "biodegradable heterocycles" have surged, reflecting the industry's shift toward environmentally conscious practices. The compound's compatibility with microwave-assisted and flow chemistry techniques further enhances its appeal for scalable production.

Beyond pharmaceuticals, Quinazoline-2-carboxylic Acid finds applications in material science, particularly in the development of organic semiconductors and coordination polymers. Its ability to act as a ligand for metal ions has been leveraged to create advanced materials with tunable electronic properties. This interdisciplinary utility has driven searches for "quinazoline-metal complexes" and "CAS 568630-14-8 in materials science", highlighting its cross-sector potential.

Quality control and analytical characterization are critical for Quinazoline-2-carboxylic Acid suppliers and end-users. Techniques like HPLC purity analysis, mass spectrometry, and X-ray crystallography are frequently employed to ensure batch consistency. The prominence of search terms like "quinazoline-2-carboxylic acid NMR spectrum" and "CAS 568630-14-8 specifications" underscores the need for reliable analytical data in procurement decisions.

In summary, Quinazoline-2-carboxylic Acid (CAS No. 568630-14-8) represents a multifaceted compound with expanding roles in life sciences and advanced materials. Its alignment with trending topics like precision medicine, sustainable chemistry, and functional materials ensures continued interest from both academic and industrial communities. Future research will likely focus on optimizing its synthetic accessibility and exploring novel biological targets, further solidifying its position as a key intermediate in modern chemistry.